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5-Bromo-6-fluoro-3-methyl-1H-

indazole

Cat. No.: B1527767 Get Quote

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of 5-Bromo-
6-fluoro-3-methyl-1H-indazole

Authored by a Senior Application Scientist
This guide provides research, development, and procurement professionals with a

comprehensive framework for sourcing and validating the quality of 5-Bromo-6-fluoro-3-
methyl-1H-indazole. As a critical building block in contemporary drug discovery programs,

particularly for kinase inhibitors and other targeted therapies, ensuring the identity, purity, and

consistency of this reagent is paramount to the success and reproducibility of research

outcomes. This document moves beyond a simple list of suppliers to instill a core methodology

for chemical asset acquisition and validation.

Compound Identity and Significance
5-Bromo-6-fluoro-3-methyl-1H-indazole is a substituted indazole derivative. The indazole

scaffold is a privileged structure in medicinal chemistry, appearing in a multitude of compounds

with diverse pharmacological activities[1]. The specific halogenation pattern (bromo and fluoro

groups) and methylation on the indazole ring of this particular molecule offer medicinal

chemists unique vectors for chemical modification and can significantly influence metabolic

stability and target binding affinity[2].

Key Identifiers:
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IUPAC Name: 5-Bromo-6-fluoro-3-methyl-1H-indazole

CAS Number: 864773-66-0[3]

Molecular Formula: C₈H₆BrFN₂[3]

Molecular Weight: 229.05 g/mol [3]

Commercial Sourcing Landscape
The acquisition of specialized chemical reagents like 5-Bromo-6-fluoro-3-methyl-1H-indazole
requires careful selection of suppliers. The market consists of manufacturers, large distributors,

and smaller specialized chemical houses. The primary consideration must always be the

quality and consistency of the material, supported by comprehensive analytical documentation.

Table 1: Identified Commercial Suppliers of 5-Bromo-6-
fluoro-3-methyl-1H-indazole (CAS 864773-66-0)

Supplier Name
Product/Catalog
Number

Reported
Purity/Notes

Country of Origin

Hoffman Fine

Chemicals
HFC-04660

Not specified; inquire

for batch-specific CoA
Germany

Additional suppliers

may exist.

Researchers should

perform due diligence

by searching catalogs

using the CAS

number 864773-66-0.

Note: The landscape of chemical suppliers is dynamic. This table represents a snapshot at the

time of writing. The causality behind selecting a supplier should be driven by their willingness to

provide batch-specific analytical data and a history of quality.

The Imperative of Supplier and Batch Validation
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Sourcing a chemical intermediate is not merely a transactional step; it is the foundation of

subsequent experimental work. The presence of impurities, such as regioisomers or residual

starting materials from synthesis, can lead to ambiguous biological data, failed reactions, or the

generation of unintended byproducts. Therefore, a rigorous, in-house quality control (QC)

process is not optional, but essential.

The Quality Control Workflow
A self-validating system for incoming chemical reagents is critical. Upon receipt of any new

batch of 5-Bromo-6-fluoro-3-methyl-1H-indazole, a systematic process of verification should

be initiated. The following workflow diagram illustrates the key decision points.
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Phase 1: Initial Receipt & Documentation

Phase 2: Analytical Verification

Phase 3: Decision & Release

Receive Compound Shipment

Visual Inspection
(Color, Form, Packaging)

Review Supplier CoA
(Compare to Specs)

Prepare Sample for Analysis

¹H NMR & ¹⁹F NMR Spectroscopy
(Identity & Structure)

LC-MS or HPLC
(Purity & Impurity Profile)

Compare Data to Reference
& Supplier CoA

Does Data Match Expected Structure & Purity?

ACCEPT BATCH

Yes

REJECT BATCH
(Contact Supplier)

No

Release for
Laboratory Use

Click to download full resolution via product page

Caption: Quality Control Workflow for Incoming Reagents.
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Experimental Protocols for Quality Verification
The trustworthiness of your research hinges on confirming the identity and purity of your

starting materials. The following protocols provide a robust starting point for the analysis of 5-
Bromo-6-fluoro-3-methyl-1H-indazole.

Protocol 1: Sample Preparation and NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for unambiguous

structure confirmation.

Preparation: Accurately weigh 5-10 mg of the 5-Bromo-6-fluoro-3-methyl-1H-indazole
sample into a clean, dry NMR tube.

Solubilization: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or

CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for indazole compounds

to ensure the observation of the N-H proton.

Dissolution: Cap the tube and gently vortex or sonicate until the sample is fully dissolved.

Acquisition: Acquire ¹H and ¹⁹F NMR spectra. The ¹H spectrum will confirm the presence and

integration of aromatic and methyl protons, while the ¹⁹F spectrum will confirm the single

fluorine environment. Key structural features to verify are the chemical shift of the C3-methyl

group and the coupling patterns of the aromatic protons, which will be influenced by both the

bromine and fluorine substituents.

Protocol 2: HPLC Method for Purity Assessment
High-Performance Liquid Chromatography (HPLC) is the standard for determining the purity of

an organic compound and identifying the presence of any impurities.[4]

System Parameters (Starting Point):

Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
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Gradient: A linear gradient from 20% B to 95% B over 20 minutes is a reasonable starting

point.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm and 280 nm.

Injection Volume: 5-10 µL.

Sample Preparation: Prepare a stock solution of the compound in Acetonitrile or a mixture of

Acetonitrile/Water at a concentration of approximately 1 mg/mL. Ensure the sample is fully

dissolved before injection.

Analysis: Run the sample and integrate the resulting chromatogram. The purity is calculated

as the percentage of the main peak area relative to the total area of all peaks. Any significant

impurity (>0.1%) should be investigated, potentially using LC-MS to determine its molecular

weight.

Safety, Handling, and Storage
Professional diligence requires adherence to strict safety protocols. While a comprehensive

toxicological profile for 5-Bromo-6-fluoro-3-methyl-1H-indazole has not been thoroughly

established, related halogenated aromatic compounds should be handled with care[5].

Handling: Always handle the compound in a well-ventilated fume hood. Wear appropriate

Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-

resistant gloves[6]. Avoid dust formation and inhalation[5].

Storage: Store the material in a tightly sealed container in a cool, dry place, away from

incompatible materials.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This should be done through a licensed professional waste disposal service[5].

Conclusion
The successful application of 5-Bromo-6-fluoro-3-methyl-1H-indazole in a research and

development setting is critically dependent on a robust procurement and validation strategy. By
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moving beyond reliance on supplier-provided data and implementing a systematic, in-house

verification workflow, researchers can ensure the integrity of their starting materials. This

foundational step is indispensable for generating reproducible data, avoiding costly

troubleshooting, and accelerating the pace of discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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